Cas no 2034501-51-2 (1-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-(thiophen-2-yl)urea)

• Product Name: 1-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-(thiophen-2-yl)urea
• CAS No: 2034501-51-2
• MF: C₁₄H₁₂N₄O₂S
• MW: 300.335680961609
• CID: 5959602
• PubChem ID: 122163022
• Update Time: 2025-10-30

1-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-(thiophen-2-yl)urea
• 2034501-51-2
• AKOS032464374
• 1-{[3-(furan-3-yl)pyrazin-2-yl]methyl}-3-(thiophen-2-yl)urea
• 1-[[3-(furan-3-yl)pyrazin-2-yl]methyl]-3-thiophen-2-ylurea
• 1-((3-(furan-3-yl)pyrazin-2-yl)methyl)-3-(thiophen-2-yl)urea
• F6574-0375

• Inchi： 1S/C14H12N4O2S/c19-14(18-12-2-1-7-21-12)17-8-11-13(16-5-4-15-11)10-3-6-20-9-10/h1-7,9H,8H2,(H2,17,18,19)
• InChI Key： YLOJNHUEFCOTCG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(NCC1C(C2=COC=C2)=NC=CN=1)=O

Computed Properties

• Exact Mass: 300.06809681g/mol
• Monoisotopic Mass: 300.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 108Ų

Additional information on 1-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-(thiophen-2-yl)urea

Exploring the Potential of 1-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-(thiophen-2-yl)urea (CAS No. 2034501-51-2) in Modern Research

The compound 1-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-(thiophen-2-yl)urea (CAS No. 2034501-51-2) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This urea derivative combines furan and thiophene moieties, which are known for their electron-rich properties and versatility in drug design. Researchers are particularly interested in its heterocyclic framework, as it may offer novel binding interactions with biological targets.

In the context of current trends, the demand for small-molecule modulators and kinase inhibitors has surged, driven by the need for targeted therapies in oncology and inflammatory diseases. The pyrazine core of this compound aligns with these interests, as pyrazine derivatives are frequently explored for their bioactive potential. Additionally, the incorporation of furan-3-yl and thiophen-2-yl groups introduces aromatic diversity, which could enhance solubility and metabolic stability—a key consideration in modern drug development.

From a synthetic chemistry perspective, the urea linkage in this molecule is noteworthy. Ureas are widely used in medicinal chemistry due to their ability to form hydrogen bonds, making them valuable for protein-ligand interactions. The presence of both furan and thiophene rings further expands the compound's utility, as these heterocycles are often employed in the design of fluorescent probes and organic semiconductors. This dual functionality positions the compound as a candidate for interdisciplinary research.

Another area of interest is the compound's potential role in green chemistry. With growing emphasis on sustainable synthesis, researchers are investigating whether 2034501-51-2 can be produced using eco-friendly methodologies. The furan and thiophene components, derived from renewable resources, align with the principles of biobased chemistry. This aspect resonates with industry trends, as companies seek to reduce their environmental footprint while maintaining high-performance materials.

In summary, 1-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-(thiophen-2-yl)urea represents a compelling case study in the convergence of drug discovery, materials science, and sustainable chemistry. Its structural complexity and functional diversity make it a promising subject for future investigations, particularly in addressing unmet medical needs and advancing green synthetic protocols.